Cas no 1073192-45-6 ({2'-(diphenylphosphanyl)-1,1'-biphenyl-2-ylmethyl}palladio acetate)

• Product Name: {2'-(diphenylphosphanyl)-1,1'-biphenyl-2-ylmethyl}palladio acetate
• CAS No: 1073192-45-6
• MF: C₂₇H₂₄O₂PPd
• MW: 517.872026443481
• MDL: MFCD32878999
• CID: 5669200
• PubChem ID: 165890184
• Update Time: 2025-06-08

{2'-(diphenylphosphanyl)-1,1'-biphenyl-2-ylmethyl}palladio acetate Chemical and Physical Properties

Names and Identifiers

• EN300-26980782
• 1073192-45-6
• {[2'-(diphenylphosphanyl)-[1,1'-biphenyl]-2-yl]methyl}palladio acetate
• Palladium, bis[μ-(acetato-κO:κO')]bis[[2'-(diphenylphosphino-κP)[1,1'-biphenyl]-2-yl]methyl-κC]di-, stereoisomer
• {[2'-(diphenylphosphanyl)-[1,1'-biphenyl]-2-yl]met hyl}palladio acetate
• {2'-(diphenylphosphanyl)-1,1'-biphenyl-2-ylmethyl}palladio acetate

• MDL： MFCD32878999
• Inchi： 1S/C25H20P.C2H4O2.Pd/c1-20-12-8-9-17-23(20)24-18-10-11-19-25(24)26(21-13-4-2-5-14-21)22-15-6-3-7-16-22;1-2(3)4;/h2-19H,1H2;1H3,(H,3,4);/q-1;;
• InChI Key： DDMBKDQUOPEPTL-UHFFFAOYSA-N
• SMILES： [Pd].P(C1C=CC=CC=1)(C1C=CC=CC=1)C1=CC=CC=C1C1C=CC=CC=1[CH2-].OC(C)=O

Computed Properties

• Exact Mass: 517.05487g/mol
• Monoisotopic Mass: 517.05487g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 31
• Rotatable Bond Count: 4
• Complexity: 484
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.3Ų

Additional information on {2'-(diphenylphosphanyl)-1,1'-biphenyl-2-ylmethyl}palladio acetate

Introduction to {2'-(diphenylphosphanyl)-1,1'-biphenyl-2-ylmethyl}palladio acetate (CAS No. 1073192-45-6)

{2'-(diphenylphosphanyl)-1,1'-biphenyl-2-ylmethyl}palladio acetate} is a sophisticated organopalladium compound that has garnered significant attention in the field of catalysis and medicinal chemistry. This compound, identified by its CAS number 1073192-45-6, is a palladium complex featuring a unique phosphine ligand and an acetic acid moiety. Its structural and functional properties make it a valuable tool in various synthetic applications, particularly in cross-coupling reactions and as a potential intermediate in pharmaceutical synthesis.

The compound's structure consists of a central palladium atom coordinated to a biphosphine ligand and an acetyl group. The biphosphine ligand, specifically {2'-(diphenylphosphanyl)-1,1'-biphenyl-2-ylmethyl}, contributes to the compound's stability and reactivity, making it an effective catalyst in various organic transformations. The acetic acid moiety not only influences the compound's solubility but also plays a role in its coordination chemistry.

In recent years, there has been a growing interest in organopalladium compounds due to their versatility in catalytic applications. {2'-(diphenylphosphanyl)-1,1'-biphenyl-2-ylmethyl}palladio acetate has been explored in several key reactions, including Suzuki-Miyaura cross-coupling, Heck reactions, and Sonogashira couplings. These reactions are fundamental in the synthesis of complex organic molecules, including pharmaceuticals and agrochemicals.

One of the most notable applications of this compound is in the synthesis of biaryl compounds, which are prevalent in many biologically active molecules. The palladium-catalyzed cross-coupling reactions facilitate the formation of carbon-carbon bonds under mild conditions, making them highly efficient and scalable for industrial applications. Recent studies have demonstrated its utility in the preparation of antifungal and anticancer agents, where biaryl structures are crucial for biological activity.

The compound's reactivity is further enhanced by its ability to undergo oxidative addition and reductive elimination processes. These transformations are essential for the catalytic cycle of many palladium-catalyzed reactions. The presence of the diphenylphosphanyl group provides steric hindrance and electronic effects that can modulate the reaction pathway, leading to higher selectivity and yield.

From a medicinal chemistry perspective, {2'-(diphenylphosphanyl)-1,1'-biphenyl-2-ylmethyl}palladio acetate has been investigated as a potential precursor for novel therapeutic agents. Its ability to facilitate the formation of complex molecular architectures makes it a valuable building block for drug discovery programs. Researchers have leveraged its catalytic properties to develop new synthetic strategies for heterocyclic compounds, which are known for their diverse biological activities.

The compound's stability under various reaction conditions also makes it suitable for large-scale synthesis. This stability is attributed to the robust nature of the palladium-phosphine bond and the acetic acid moiety's ability to stabilize reactive intermediates. Such characteristics are critical for industrial processes where reproducibility and cost-effectiveness are paramount.

Recent advancements in computational chemistry have allowed researchers to better understand the mechanistic aspects of {2'-(diphenylphosphanyl)-1,1'-biphenyl-2-ylmethyl}palladio acetate. Molecular modeling studies have provided insights into how the ligand environment influences catalytic activity. These studies have helped optimize reaction conditions and improve yields, contributing to more efficient synthetic methodologies.

In conclusion, {2'-(diphenylphosphanyl)-1,1'-biphenyl-2-ylmethyl}palladio acetate (CAS No. 1073192-45-6) is a versatile organopalladium compound with significant applications in catalysis and medicinal chemistry. Its unique structural features enable it to participate in various key reactions, making it a valuable tool for synthetic chemists. As research continues to uncover new applications for this compound, its importance in both academic and industrial settings is likely to grow.